2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-one

• IUPAC Name: 2-pyridin-4-yl-1-thiophen-2-ylethanone
• InChI: InChI=1S/C11H9NOS/c13-10(11-2-1-7-14-11)8-9-3-5-12-6-4-9/h1-7H,8H2
• InChI Key: FCLIXCKZIJZCEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)CC2=CC=NC=C2
• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol

Description

2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-one, also known as 4-(2-thienyl)-2-pyridinylphenylmethanone, is a chemical compound with a molecular formula of C15H11NOS. It is a yellow solid with a melting point of 121-124°C and is commonly used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of 2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one involves the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. By inhibiting this pathway, the compound is able to reduce inflammation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-cancer properties, 2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one has also been found to exhibit antioxidant and anti-fibrotic effects. These properties make it a potential candidate for the treatment of a variety of diseases, including liver fibrosis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one in lab experiments is its ability to selectively target cancer cells, while leaving normal cells unaffected. However, its low solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one. These include further studies on its anti-inflammatory and anti-cancer properties, as well as its potential use in the treatment of liver fibrosis and cardiovascular disease. Additionally, research could focus on improving the compound's solubility in water to make it more useful in lab experiments.

Synthesis Methods

The synthesis of 2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one involves the reaction of 2-bromo-4'-methoxyacetophenone with thiophene-2-carbaldehyde in the presence of a palladium catalyst. This reaction results in the formation of the desired product through a Heck coupling reaction.

Scientific Research Applications

2-(Pyridin-2-(Pyridin-4-yl)-1-(thiophen-2-yl)ethan-1-oneyl)-1-(thiophen-2-yl)ethan-1-one has been widely studied for its potential use in scientific research. It has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.